Cas no 118801-71-1 (6H-Pyrrolo[2,3-d]pyrimidin-6-one,5,7-dihydro-2-methyl-)

• Product Name: 6H-Pyrrolo[2,3-d]pyrimidin-6-one,5,7-dihydro-2-methyl-
• CAS No: 118801-71-1
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 131971
• PubChem ID: 21945830
• Update Time: 2025-04-19

6H-Pyrrolo[2,3-d]pyrimidin-6-one,5,7-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[2,3-d]pyrimidin-6-one,5,7-dihydro-2-methyl-
• 6H-Pyrrolo[2,3-d]pyrimidin-6-one, 5,7-dihydro-2-methyl- (6CI,9CI)
• 2-methyl-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one
• 2-Methyl-1H-pyrrolo[2,3-d]pyrimidin-6(5H)-one
• FRUNDADHVMDNAW-UHFFFAOYSA-N
• 2-methyl-1H,5H,6H-pyrrolo[2,3-d]pyrimidin-6-one
• 6-methyl-5,7-diazaoxindole
• 118801-71-1
• SCHEMBL4044760
• 5,7-dihydro-2-methyl-6h-pyrrolo[2,3-d]pyrimidin-6-one

• Inchi： 1S/C7H7N3O/c1-4-8-3-5-2-6(11)10-7(5)9-4/h3H,2H2,1H3,(H,8,9,10,11)
• InChI Key： FRUNDADHVMDNAW-UHFFFAOYSA-N
• SMILES： O=C1CC2=CN=C(C)N=C2N1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.9Ų